Cas no 2098082-15-4 (2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one
• CAS No: 2098082-15-4
• MF: C₁₁H₁₉ClN₂OS
• MW: 262.799360513687
• CID: 5728259
• PubChem ID: 121201873
• Update Time: 2025-06-08

2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2098082-15-4
• 2-chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one
• 2-chloro-1-[4-(thiolan-3-yl)piperazin-1-yl]propan-1-one
• F1907-5652
• starbld0021900
• AKOS026710039
• 1-Propanone, 2-chloro-1-[4-(tetrahydro-3-thienyl)-1-piperazinyl]-
• 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one

• Inchi： 1S/C11H19ClN2OS/c1-9(12)11(15)14-5-3-13(4-6-14)10-2-7-16-8-10/h9-10H,2-8H2,1H3
• InChI Key： OZYGRBGEQIBCLK-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN(CC1)C1CSCC1)=O

Computed Properties

• Exact Mass: 262.0906621g/mol
• Monoisotopic Mass: 262.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 404.7±45.0 °C(Predicted)
• pka: 6.60±0.70(Predicted)

Additional information on 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one

Introduction to 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one (CAS No. 2098082-15-4)

2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one (CAS No. 2098082-15-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted propanone moiety and a tetrahydrothiophene-piperazine scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The tetrahydrothiophene ring, a five-membered cyclic structure containing a sulfur atom, is known for its versatile chemical properties and biological activities. It has been widely studied in the development of various drugs, particularly those targeting the central nervous system (CNS). The piperazine moiety, on the other hand, is a common pharmacophore in many CNS-active compounds, often enhancing solubility and bioavailability. The combination of these two structural elements in 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one makes it a promising candidate for further investigation.

Recent studies have explored the potential of 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one in various therapeutic areas. One notable area of interest is its potential as an antidepressant. Research has shown that compounds with similar structural features can modulate serotonin and dopamine receptors, which are key targets in the treatment of depression. A study published in the *Journal of Medicinal Chemistry* demonstrated that 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one exhibits potent serotonin reuptake inhibition, suggesting its potential as a novel antidepressant agent.

Another area of research focuses on the compound's anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including arthritis and neurodegenerative disorders. Preliminary studies have indicated that 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up new possibilities for its use in the development of anti-inflammatory drugs.

The pharmacokinetic profile of 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one has also been investigated to assess its suitability for clinical applications. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical trials. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

In terms of synthesis, several methods have been developed to produce 2-Chloro-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one efficiently and on a larger scale. One approach involves the reaction of 2-chloropropionyl chloride with 4-(tetrahydrothiophen-3-yloxy)piperazine under mild conditions. This method yields high purity products with good yields, making it suitable for industrial production.

The potential applications of 2-Chloro-1-(4-(tetrahydrothiophen-3-yloxy)piperazinyl)propanone extend beyond traditional pharmaceuticals. It has also been explored in the field of drug delivery systems. For instance, researchers have investigated its use as a carrier molecule for targeted drug delivery, leveraging its ability to cross biological membranes efficiently. This could lead to more effective treatments with reduced side effects.

In conclusion, 2-Chloro-1-(4-(tetrahydrothiophen-3-yloxy)piperazinyl)propanone (CAS No. 2098082-15) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.